Cas no 129581-47-1 (10-​Pentadecenoic acid, 1,​2,​3-​propanetriyl ester)

• Product Name: 10-​Pentadecenoic acid, 1,​2,​3-​propanetriyl ester
• CAS No: 129581-47-1
• MF: C₄₈H₈₆O₆
• MW: 759.192856311798
• CID: 5087044
• Update Time: 2026-03-02

10-​Pentadecenoic acid, 1,​2,​3-​propanetriyl ester Chemical and Physical Properties

Names and Identifiers

• 10-Pentadecenoic acid, 1,2,3-propanetriyl ester (9CI)
• Tri-10(Z)-pentadecenoin
• 10-​Pentadecenoic acid, 1,​2,​3-​propanetriyl ester

• Inchi： 1S/C48H86O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-46(49)52-43-45(54-48(51)42-39-36-33-30-27-24-21-18-15-12-9-6-3)44-53-47(50)41-38-35-32-29-26-23-20-17-14-11-8-5-2/h13-18,45H,4-12,19-44H2,1-3H3
• InChI Key： VTCOMVNHLTWOJG-UHFFFAOYSA-N
• SMILES： C(OC(=O)CCCCCCCCC=CCCCC)C(OC(=O)CCCCCCCCC=CCCCC)COC(=O)CCCCCCCCC=CCCCC

Experimental Properties

• Density: 0.934±0.06 g/cm3(Predicted)
• Boiling Point: 738.3±50.0 °C(Predicted)

Additional information on 10-​Pentadecenoic acid, 1,​2,​3-​propanetriyl ester

10-Pentadecenoic acid, 1,​2,​3-​propanetriyl ester (CAS No. 129581-47-1): A Comprehensive Overview

10-Pentadecenoic acid, 1,​2,​3-​propanetriyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 129581-47-1, is a specialized organic compound that has garnered significant attention in the field of biochemical research and pharmaceutical development. This compound, characterized by its unique structural composition, exhibits a range of potential applications that span from industrial chemistry to biomedical research. The esterification of 10-pentadecenoic acid with 1,​2,​3-propanetriol results in a molecule with distinct physicochemical properties, making it a subject of interest for scientists exploring novel synthetic pathways and functional materials.

The molecular structure of 10-pentadecenoic acid, 1,​2,​3-​propanetriyl ester consists of a long hydrocarbon chain terminated by a carboxylate group, which is further modified by the introduction of a triol moiety. This structural feature imparts unique reactivity and solubility characteristics, enabling its use in various chemical reactions and formulations. The compound's stability under different environmental conditions, as well as its compatibility with other biochemical entities, makes it a valuable candidate for drug delivery systems and lipid-based therapeutics.

In recent years, the pharmaceutical industry has seen a surge in the development of lipid-based drug formulations due to their enhanced bioavailability and targeted delivery capabilities. 10-Pentadecenoic acid, 1,​2,​3-​propanetriyl ester has been explored as an excipient in these formulations, where its ability to form stable micelles and liposomes offers a promising approach for delivering hydrophobic drugs to specific sites within the body. Studies have demonstrated its efficacy in improving the solubility and permeability of poorly water-soluble compounds, thereby enhancing therapeutic outcomes.

Moreover, the compound's role in biomedical research extends beyond drug delivery. Its structural analogs have been investigated for their potential anti-inflammatory and anti-cancer properties. The unsaturated hydrocarbon backbone of 10-pentadecenoic acid is known to interact with biological membranes, influencing cell signaling pathways and modulating inflammatory responses. Preliminary research indicates that derivatives of this compound may exhibit chemopreventive effects by inhibiting key enzymes involved in cancer progression.

The synthesis of 10-pentadecenoic acid, 1,​2,​3-​propanetriyl ester involves a series of well-defined chemical reactions that highlight the compound's synthetic versatility. The process typically begins with the esterification of pentadecenoic acid using 1,​2,​3-propanetriol, followed by purification steps to isolate the desired product. Advances in catalytic methods have enabled more efficient and environmentally friendly synthesis routes, reducing waste generation and improving yield. These advancements align with the growing emphasis on sustainable chemistry practices in industrial applications.

From an industrial perspective, 10-pentadecenoic acid, 1,​2,​3-​propanetriyl ester finds utility in the production of specialty coatings and adhesives due to its film-forming properties. The long hydrocarbon chain provides excellent thermal stability and mechanical strength, making it suitable for high-performance materials used in automotive and aerospace industries. Additionally, its compatibility with other polymers allows for the creation of composite materials with enhanced durability and functionality.

The compound's behavior in different solvent systems has also been extensively studied. Its solubility profile in both polar and non-polar solvents makes it adaptable for various formulation requirements. This characteristic is particularly valuable in pharmaceutical applications where solvent choice can significantly impact drug stability and bioavailability. Researchers have leveraged this property to develop novel solvent-based drug delivery systems that offer improved patient compliance and therapeutic efficacy.

In conclusion, 10-Pentadecenoic acid, 1,​2,​3-​propantriyl ester (CAS No. 129581-47-1) represents a multifaceted compound with diverse applications across multiple industries. Its unique structural features enable its use as an excipient in drug formulations, a candidate for anti-inflammatory and anti-cancer therapies, and a precursor for high-performance materials. The ongoing research into this compound underscores its importance as a chemical entity with significant potential for future advancements in biochemical science and industrial chemistry.